Cas no 790272-10-5 (2-(3-methoxyphenyl)aminoacetohydrazide)

• Product Name: 2-(3-methoxyphenyl)aminoacetohydrazide
• CAS No: 790272-10-5
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD06358001
• CID: 844174
• PubChem ID: 2513229
• Update Time: 2025-07-21

2-(3-methoxyphenyl)aminoacetohydrazide Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 2-[(3-methoxyphenyl)amino]acetohydrazide
• Z56347266
• 2-(3-methoxyanilino)acetohydrazide
• AKOS005199557
• DTXSID401291692
• N-(3-Methoxyphenyl)glycine hydrazide
• SCHEMBL23771121
• J-507581
• BB 0241511
• MFCD06358001
• CS-0230242
• EN300-10288
• 790272-10-5
• 2-((3-Methoxyphenyl)amino)acetohydrazide
• (3-Methoxy-phenylamino)-acetic acid hydrazide
• STL301598
• G32480
• 2-[(3-methoxyphenyl)amino]acetohydrazide (non-preferred name)
• Glycine, N-(3-methoxyphenyl)-, hydrazide
• DS-022084
• 2-(3-methoxyphenyl)aminoacetohydrazide

• MDL： MFCD06358001
• Inchi： 1S/C9H13N3O2/c1-14-8-4-2-3-7(5-8)11-6-9(13)12-10/h2-5,11H,6,10H2,1H3,(H,12,13)
• InChI Key： OSZINLRWLKBKHS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NCC(NN)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-methoxyphenyl)aminoacetohydrazide

Professional Introduction to 2-(3-methoxyphenyl)aminoacetohydrazide (CAS No. 790272-10-5)

2-(3-methoxyphenyl)aminoacetohydrazide, a compound with the chemical identifier CAS No. 790272-10-5, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both aromatic and hydrazide functional groups imparts distinct reactivity and biological properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-(3-methoxyphenyl)aminoacetohydrazide consists of a phenyl ring substituted with a methoxy group at the 3-position, connected to an aminoacetyl moiety terminated by a hydrazide group. This configuration allows for diverse chemical transformations, including condensation reactions with aldehydes and ketones, leading to the formation of Schiff bases and other nitrogen-containing heterocycles. Such derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the pharmaceutical industry has seen a surge in interest towards small molecule inhibitors targeting specific biological pathways. Among these, enzymes involved in DNA replication and repair have been identified as critical therapeutic targets. 2-(3-methoxyphenyl)aminoacetohydrazide has been explored as a potential scaffold for developing novel inhibitors due to its ability to interact with biomolecular targets through hydrogen bonding and hydrophobic interactions. Preliminary studies have demonstrated its efficacy in modulating the activity of certain kinases and proteases, which are implicated in various diseases.

The hydrazide moiety in 2-(3-methoxyphenyl)aminoacetohydrazide is particularly noteworthy for its reactivity with carbonyl compounds, enabling the formation of acylhydrazones. These derivatives have been reported to exhibit significant biological activity, particularly against fungal infections and certain types of cancer cells. The methoxy group on the phenyl ring further enhances the compound's solubility and bioavailability, facilitating its use in in vivo studies.

Advances in computational chemistry have also played a pivotal role in understanding the pharmacophoric features of 2-(3-methoxyphenyl)aminoacetohydrazide. Molecular docking simulations have revealed that this compound can bind effectively to the active sites of target enzymes, suggesting its potential as a lead compound for drug development. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of its functional groups, guiding synthetic modifications to optimize its biological activity.

The synthesis of 2-(3-methoxyphenyl)aminoacetohydrazide involves multi-step organic reactions, starting from commercially available precursors such as 3-methoxyaniline and ethyl acetoacetate. The reaction sequence typically includes condensation followed by cyclization and hydrolysis steps to yield the desired product. Optimizing reaction conditions to maximize yield and purity is crucial for pharmaceutical applications, necessitating rigorous process development efforts.

In conclusion, 2-(3-methoxyphenyl)aminoacetohydrazide (CAS No. 790272-10-5) represents a promising compound in medicinal chemistry with diverse applications ranging from antimicrobial agents to anticancer therapeutics. Its unique structural features and reactivity make it an attractive scaffold for drug discovery initiatives. Continued research into its biological activities and synthetic modifications will further elucidate its potential as a therapeutic agent.